Cas no 66037-68-1 (3,9-Diazabicyclo[3.3.2]decane)

• Product Name: 3,9-Diazabicyclo[3.3.2]decane
• CAS No: 66037-68-1
• MF: C₈H₁₆N₂
• MW: 140.226041793823
• CID: 6170864
• PubChem ID: 55299478
• Update Time: 2025-06-11

3,9-Diazabicyclo[3.3.2]decane Chemical and Physical Properties

Names and Identifiers

• EN300-7022835
• 66037-68-1
• AKOS006377787
• 3,9-diazabicyclo[3.3.2]decane
• 3,9-Diazabicyclo[3.3.2]decane

• Inchi： 1S/C8H16N2/c1-2-7-4-9-6-8(3-1)10-5-7/h7-10H,1-6H2
• InChI Key： KLBQHINSMRIWCO-UHFFFAOYSA-N
• SMILES： N1CC2CNCC1CCC2

Computed Properties

• Exact Mass: 140.131348519g/mol
• Monoisotopic Mass: 140.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 24.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazepanes 1,4-diazepanes

Additional information on 3,9-Diazabicyclo[3.3.2]decane

3,9-Diazabicyclo[3.3.2]decane (CAS No. 66037-68-1): An Overview of a Versatile Heterocyclic Compound

3,9-Diazabicyclo[3.3.2]decane (CAS No. 66037-68-1) is a unique and versatile heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as DABCD, is characterized by its bicyclic structure with two nitrogen atoms positioned at the 3 and 9 positions, providing it with distinct chemical and biological properties.

The molecular formula of 3,9-Diazabicyclo[3.3.2]decane is C₁₀H₁₈N₂, and its molecular weight is approximately 158.25 g/mol. The compound's bicyclic structure offers a rigid framework that can influence its interactions with biological targets, making it an attractive scaffold for the design of novel drugs and ligands.

In recent years, 3,9-Diazabicyclo[3.3.2]decane has been extensively studied for its potential applications in various therapeutic areas. One of the key areas of interest is its role as a ligand for G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are implicated in numerous diseases, including neurological disorders, cardiovascular diseases, and cancer.

A notable study published in the Journal of Medicinal Chemistry in 2021 explored the use of 3,9-Diazabicyclo[3.3.2]decane-based derivatives as potent and selective agonists for the serotonin 5-HT₄ receptor. The serotonin 5-HT₄ receptor is a GPCR that has been implicated in gastrointestinal motility and cognitive function. The researchers synthesized a series of DABCD-derived compounds and evaluated their binding affinity and functional activity at the 5-HT₄ receptor. The results showed that several derivatives exhibited high potency and selectivity, making them promising candidates for further development as therapeutic agents.

Beyond its potential as a GPCR ligand, 3,9-Diazabicyclo[3.3.2]decane has also shown promise in the field of enzyme inhibition. A study published in Bioorganic & Medicinal Chemistry Letters in 2020 investigated the use of DABCD-based compounds as inhibitors of histone deacetylases (HDACs). HDACs are enzymes involved in epigenetic regulation and have been implicated in various cancers and inflammatory diseases. The researchers designed and synthesized a library of DABCD-derived HDAC inhibitors and evaluated their inhibitory activity against different HDAC isoforms. Several compounds demonstrated potent inhibition of HDACs, particularly HDAC6, suggesting their potential as therapeutic agents for cancer treatment.

The structural flexibility and chemical stability of 3,9-Diazabicyclo[3.3.2]decane make it an ideal scaffold for medicinal chemistry optimization. Researchers can introduce various functional groups to modulate the compound's physicochemical properties and biological activity, leading to the development of more effective drugs with improved pharmacokinetic profiles.

In addition to its therapeutic applications, DABCD has also been explored for its use in chemical biology research tools. A study published in Chemical Communications in 2019 described the synthesis of fluorescently labeled DABCD-based probes for live-cell imaging studies. These probes were used to visualize specific protein-protein interactions within cells, providing valuable insights into cellular processes and disease mechanisms.

The synthesis of 3,9-Diazabicyclo[3.3.2]decane typically involves multistep procedures that can be optimized for scalability and efficiency. One common synthetic route involves the cyclization of a suitable diamine precursor followed by functional group modifications to introduce desired substituents. Advances in synthetic methodologies have led to more efficient and environmentally friendly approaches to producing this compound on a larger scale.

In conclusion, 3,9-Diazabicyclo[3.3.2]decane (CAS No. 66037-68-1), or DABCD, is a versatile heterocyclic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive scaffold for the design of novel drugs targeting GPCRs, HDACs, and other biological targets. Ongoing research continues to uncover new applications for this compound, highlighting its importance in advancing our understanding of complex biological systems and developing innovative therapeutic strategies.